Cas no 880411-34-7 (1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine)

• Product Name: 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine
• CAS No: 880411-34-7
• MF: C₁₇H₁₇Cl₂N₃O₃S₂
• MW: 446.37117934227
• CID: 5903017
• PubChem ID: 16356484
• Update Time: 2025-10-29

1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26604336
• 1-(2,3-dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine
• AKOS034091155
• 880411-34-7
• Z29544349
• 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine

• Inchi： 1S/C17H17Cl2N3O3S2/c1-26-16-12(4-3-7-20-16)17(23)21-8-10-22(11-9-21)27(24,25)14-6-2-5-13(18)15(14)19/h2-7H,8-11H2,1H3
• InChI Key： YNTFGKLUACTZMG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(N1CCN(C(C2=CC=CN=C2SC)=O)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 445.0088391g/mol
• Monoisotopic Mass: 445.0088391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine

Comprehensive Overview of 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine (CAS No. 880411-34-7)

The compound 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine (CAS No. 880411-34-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichlorobenzenesulfonyl moiety and a methylsulfanylpyridine carbonyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine has surged due to their versatility in drug discovery. The compound's piperazine backbone is a common feature in many FDA-approved drugs, which underscores its pharmacological relevance. Additionally, the presence of a sulfonyl group enhances its binding affinity to biological targets, making it a valuable scaffold for designing small-molecule therapeutics.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that 880411-34-7 can be synthesized through multi-step organic reactions involving sulfonylation and amide coupling. Its mechanism of action, though not fully elucidated, is hypothesized to involve interference with cellular signaling pathways, particularly those mediated by protein kinases.

The compound's physicochemical properties also play a critical role in its applicability. With a molecular weight of approximately 456.34 g/mol and moderate lipophilicity, 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine exhibits favorable drug-like properties, including reasonable solubility and permeability. These attributes are essential for its potential use in oral formulations or topical applications.

Another area of interest is the compound's toxicity profile and metabolic stability. Preliminary studies indicate that it undergoes hepatic metabolism, primarily via cytochrome P450 enzymes, which is a common pathway for many pharmaceuticals. Researchers are actively investigating its metabolites to assess safety and efficacy, a topic frequently queried in academic and industrial circles.

From an industrial perspective, CAS No. 880411-34-7 is often discussed in the context of intellectual property and patent landscapes. Several patents have been filed covering its synthesis and applications, reflecting its commercial potential. Companies specializing in custom synthesis and contract research are particularly keen on this compound, as it aligns with the growing trend of targeted therapy development.

In conclusion, 1-(2,3-Dichlorobenzenesulfonyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine represents a fascinating area of research with broad implications for medicinal chemistry and beyond. Its structural complexity, combined with its potential biological activities, makes it a subject of ongoing exploration. As the scientific community continues to unravel its mysteries, this compound is poised to play a pivotal role in the next generation of therapeutic agents and agrochemical innovations.